95-54-5

o-Phenylenediamine

In Stock

• CAS RN:
• 95-54-5

• Formula:
• C6H8N2
  C6H4(NH2)2
  C6H8N2

• InChI:
• InChI=1S/C6H8N2/c7-5-3-1-2-4-6(5)8/h1-4H,7-8H2

• InChIKey:
• GEYOCULIXLDCMW-UHFFFAOYSA-N

• 1,2-phenylenediamine appears as colorless monoclinic crystals if pure;  technical grade brownish-yellow crystals or a sandy brown solid. Used in manufacture of dyes, photography, organic synthesis.
  1,2-phenylenediamine is a phenylenediamine in which the two amino groups are ortho to each other. It has a role as a hydrogen donor. It derives from a hydride of a benzene.

2,4-Diaminoazobenzene

In Stock

• CAS RN:
• 495-54-5

• Formula:
• C12H12N4

• InChI:
• InChI=1S/C12H12N4/c13-9-6-7-12(11(14)8-9)16-15-10-4-2-1-3-5-10/h1-8H,13-14H2

• InChIKey:
• IWRVPXDHSLTIOC-UHFFFAOYSA-N

• Chrysoidine free base is a member of azobenzenes.

2-[[(E)-3-(4-propan-2-ylphenyl)prop-2-enoyl]amino]-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• CAS RN:
• 5695-54-5

• Formula:
• C24H30N2O2S

• InChI:
• InChI=1S/C24H30N2O2S/c1-4-5-17-8-12-19-20(14-17)29-24(22(19)23(25)28)26-21(27)13-9-16-6-10-18(11-7-16)15(2)3/h6-7,9-11,13,15,17H,4-5,8,12,14H2,1-3H3,(H2,25,28)(H,26,27)/b13-9+

• InChIKey:
• HGJTVXZMGSFFTN-UKTHLTGXSA-N

• 2-[[(E)-3-(4-propan-2-ylphenyl)prop-2-enoyl]amino]-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C24H30N2O2S and its molecular weight is 410.6 g/mol. The purity is usually 95%.

2-Chlorodibenzo[b,f]oxepin-10(11h)-one

In Stock

• CAS RN:
• 55595-54-5

• Formula:
• C14H9ClO2

• InChI:
• InChI=1S/C14H9ClO2/c15-10-5-6-13-9(7-10)8-12(16)11-3-1-2-4-14(11)17-13/h1-7H,8H2

• InChIKey:
• VSSWQJUBLYOJBY-UHFFFAOYSA-N

• 2-Chlorodibenzo[b,f]oxepin-10(11h)-one is a useful research compound. Its molecular formula is C14H9ClO2 and its molecular weight is 244.67 g/mol. The purity is usually 95%.

2-(Cyclohexyloxy)acetic acid

In Stock

• CAS RN:
• 71995-54-5

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c9-8(10)6-11-7-4-2-1-3-5-7/h7H,1-6H2,(H,9,10)

• InChIKey:
• GOLVMRZULJWHGT-UHFFFAOYSA-N

• 2-(Cyclohexyloxy)acetic acid, also known as 2-(Cyclohexyloxy)acetic acid, is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.

Amino(mesityl)acetic acid

In Stock

• CAS RN:
• 500695-54-5

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-6-4-7(2)9(8(3)5-6)10(12)11(13)14/h4-5,10H,12H2,1-3H3,(H,13,14)

• InChIKey:
• ZWMOYOHAJKNZRA-UHFFFAOYSA-N

• Amino(mesityl)acetic acid is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.

4-methoxy-N-(2-(6-((2-oxo-2-(p-tolylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-54-5

• Formula:
• C24H24N6O3S

• InChI:
• InChI=1S/C24H24N6O3S/c1-16-3-7-18(8-4-16)26-22(31)15-34-23-12-11-20-27-28-21(30(20)29-23)13-14-25-24(32)17-5-9-19(33-2)10-6-17/h3-12H,13-15H2,1-2H3,(H,25,32)(H,26,31)

• InChIKey:
• YBRNBDHOMIKQPL-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((2-oxo-2-(p-tolylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N6O3S and its molecular weight is 476.56. The purity is usually 95%.

4-Trifluoromethylumbelliferyl iduronide

• CAS RN:
• 128095-54-5

• Formula:
• C16H13F3O9

• InChI:
• InChI=1S/C16H13F3O9/c17-16(18,19)7-4-9(20)27-8-3-5(1-2-6(7)8)26-15-12(23)10(21)11(22)13(28-15)14(24)25/h1-4,10-13,15,21-23H,(H,24,25)/t10-,11-,12+,13+,15+/m0/s1

• InChIKey:
• MCDDIRXDQVYRLC-RLPMIEJPSA-N

• 4-Trifluoromethylumbelliferyl iduronide, also known as 4-Trifluoromethylumbelliferyl iduronide, is a useful research compound. Its molecular formula is C16H13F3O9 and its molecular weight is 406.26 g/mol. The purity is usually 95%.

N-(3-methoxypropyl)-2-(5-phenylisoxazol-3-yl)acetamide

In Stock

• CAS RN:
• 953195-54-5

• Formula:
• C15H18N2O3

• InChI:
• InChI=1S/C15H18N2O3/c1-19-9-5-8-16-15(18)11-13-10-14(20-17-13)12-6-3-2-4-7-12/h2-4,6-7,10H,5,8-9,11H2,1H3,(H,16,18)

• InChIKey:
• GDTATKQBWRRYHH-UHFFFAOYSA-N

• N-(3-methoxypropyl)-2-(5-phenylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C15H18N2O3 and its molecular weight is 274.32. The purity is usually 95%.

(3-Chlorobenzyl)pyridin-4-ylamine dihydrochloride

Usually In Stock

• CAS RN:
• 149895-54-5

• Formula:
• C12H13Cl3N2

• InChI:
• InChI=1S/C12H11ClN2.2ClH/c13-11-3-1-2-10(8-11)9-15-12-4-6-14-7-5-12;;/h1-8H,9H2,(H,14,15);2*1H

• InChIKey:
• ZCWRRKAXJHHVDX-UHFFFAOYSA-N

• (3-Chlorobenzyl)pyridin-4-ylamine dihydrochloride, also known as (3-Chlorobenzyl)pyridin-4-ylamine dihydrochloride, is a useful research compound. Its molecular formula is C12H13Cl3N2 and its molecular weight is 291.6. The purity is usually 95%.

1-(3-Aminopropyl)-3-benzylurea hydrochloride

In Stock

• CAS RN:
• 1522395-54-5

• Formula:
• C11H18ClN3O

• InChI:
• InChI=1S/C11H17N3O.ClH/c12-7-4-8-13-11(15)14-9-10-5-2-1-3-6-10;/h1-3,5-6H,4,7-9,12H2,(H2,13,14,15);1H

• InChIKey:
• LSNDBPAHHWOZJL-UHFFFAOYSA-N

• 1-(3-Aminopropyl)-3-benzylurea hydrochloride is a useful research compound. Its molecular formula is C11H18ClN3O and its molecular weight is 243.73 g/mol. The purity is usually 95%.

N-[6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide

In Stock

• CAS RN:
• 1548595-54-5

• Formula:
• C9H7F3N2O

• InChI:
• InChI=1S/C9H7F3N2O/c1-2-8(15)14-6-3-4-7(13-5-6)9(10,11)12/h2-5H,1H2,(H,14,15)

• InChIKey:
• PGURIZFYPUSJMS-UHFFFAOYSA-N

• N-[6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C9H7F3N2O and its molecular weight is 216.163. The purity is usually 95%.

4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride

In Stock

• CAS RN:
• 1674295-54-5

• Formula:
• C11H11ClO2S

• InChI:
• InChI=1S/C11H11ClO2S/c12-15(13,14)10-3-1-9(2-4-10)11-5-8(6-11)7-11/h1-4,8H,5-7H2

• InChIKey:
• MNJVBNBVQRFHKF-UHFFFAOYSA-N

• 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C11H11ClO2S and its molecular weight is 242.72. The purity is usually 95%.

5-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)isoxazole-4-carboxamide

In Stock

• CAS RN:
• 1705995-54-5

• Formula:
• C14H18N4O3

• InChI:
• InChI=1S/C14H18N4O3/c1-10-13(7-16-21-10)14(19)17-12-6-15-18(9-12)8-11-2-4-20-5-3-11/h6-7,9,11H,2-5,8H2,1H3,(H,17,19)

• InChIKey:
• WSNWFARPHGVJKW-UHFFFAOYSA-N

• 5-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C14H18N4O3 and its molecular weight is 290.323. The purity is usually 95%.

2-amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

In Stock

• CAS RN:
• 1849995-54-5

• Formula:
• C10H16F2N2O

• InChI:
• InChI=1S/C10H16F2N2O/c1-6(13)9(15)14-4-7-2-3-10(11,12)8(7)5-14/h6-8H,2-5,13H2,1H3

• InChIKey:
• UFLFCIGYMBWPKR-UHFFFAOYSA-N

• 2-amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one is a useful research compound. Its molecular formula is C10H16F2N2O and its molecular weight is 218.24 g/mol. The purity is usually 95%.

(1R,2R)-2-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 2227695-54-5

• Formula:
• C9H8FNO2

• InChI:
• InChI=1S/C9H8FNO2/c10-8-4-11-2-1-5(8)6-3-7(6)9(12)13/h1-2,4,6-7H,3H2,(H,12,13)/t6-,7+/m0/s1

• InChIKey:
• HZZQCZIIUJFYNS-NKWVEPMBSA-N

• (1R,2R)-2-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C9H8FNO2 and its molecular weight is 181.166. The purity is usually 95%.

N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopropanecarboxamide

In Stock

• CAS RN:
• 1019095-54-5

• Formula:
• C19H20N4O2S

• InChI:
• InChI=1S/C19H20N4O2S/c1-3-25-15-8-6-13(7-9-15)16-11-26-19(20-16)23-17(10-12(2)22-23)21-18(24)14-4-5-14/h6-11,14H,3-5H2,1-2H3,(H,21,24)

• InChIKey:
• HCJDNIYCWMFYPD-UHFFFAOYSA-N

• N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopropanecarboxamide is a useful research compound. Its molecular formula is C19H20N4O2S and its molecular weight is 368.5 g/mol. The purity is usually 95%.